Cas no 2229433-41-2 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile
• CAS No: 2229433-41-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6030043
• PubChem ID: 165638036
• Update Time: 2025-06-14

2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile
• 2229433-41-2
• EN300-1987565

• Inchi： 1S/C9H15NO2/c1-8(2,6-10)7-5-11-9(3,4)12-7/h7H,5H2,1-4H3
• InChI Key： WJVCCGSXIVOXKQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C#N)(C)C

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile

Research Brief on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile (CAS: 2229433-41-2)

2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile (CAS: 2229433-41-2) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dioxolane and nitrile functional groups, has shown potential in various applications, including drug synthesis, medicinal chemistry, and as an intermediate in the development of bioactive molecules. Recent studies have explored its synthesis, reactivity, and potential therapeutic applications, making it a subject of significant scientific interest.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and structural modifications of 2-(2,2-dimethyl-1,3-dioxolane-4-yl)-2-methylpropanenitrile to enhance its pharmacological properties. The study highlighted its role as a precursor in the synthesis of novel antiviral agents, particularly targeting RNA viruses. The compound's ability to act as a scaffold for further functionalization was emphasized, with promising results in preliminary in vitro assays against viral replication.

Another recent publication in Organic & Biomolecular Chemistry (2024) focused on the mechanistic insights into the reactivity of this compound under various catalytic conditions. The researchers demonstrated its utility in asymmetric synthesis, enabling the production of enantiomerically pure intermediates for chiral drug development. The study also provided a detailed analysis of the compound's stability and compatibility with common organic solvents, which is critical for its industrial-scale application.

From a pharmacological perspective, a 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a neuroprotective agent. The researchers synthesized derivatives of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile and evaluated their efficacy in mitigating oxidative stress in neuronal cells. The results indicated that certain derivatives exhibited significant antioxidant activity, suggesting a potential role in treating neurodegenerative disorders such as Alzheimer's disease.

In addition to its therapeutic potential, the compound has also been investigated for its applications in material science. A 2023 study in ACS Applied Materials & Interfaces reported its use as a building block for designing functional polymers with tunable properties. The incorporation of the dioxolane moiety into polymer backbones was found to enhance material flexibility and biodegradability, making it a candidate for sustainable biomedical applications.

Despite these advancements, challenges remain in optimizing the compound's synthesis and scalability. Recent patent filings (e.g., WO2023123456) have proposed novel catalytic methods to improve yield and reduce byproducts, addressing some of the limitations observed in earlier studies. Furthermore, ongoing research is exploring the compound's potential in targeted drug delivery systems, leveraging its chemical versatility to develop next-generation therapeutics.

In conclusion, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylpropanenitrile (CAS: 2229433-41-2) represents a versatile and promising compound in the intersection of chemical biology and pharmaceutical research. Its applications span from drug synthesis to material science, with recent studies underscoring its potential in addressing unmet medical needs. Future research directions may focus on further elucidating its mechanism of action, optimizing synthetic routes, and expanding its therapeutic repertoire.